Cas no 2090529-04-5 (5-(bromomethyl)-3-ethyloxolan-3-ylmethanol)

• Product Name: 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol
• CAS No: 2090529-04-5
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD30685256
• CID: 5239219
• Update Time: 2025-10-31

5-(bromomethyl)-3-ethyloxolan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, 5-(bromomethyl)-3-ethyltetrahydro-
• 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol

• MDL： MFCD30685256
• Inchi： 1S/C8H15BrO2/c1-2-8(5-10)3-7(4-9)11-6-8/h7,10H,2-6H2,1H3
• InChI Key： KSLWKUHDZAJXDV-UHFFFAOYSA-N
• SMILES： O1C(CBr)CC(CC)(CO)C1

Additional information on 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol

Introduction to 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol (CAS No. 2090529-04-5)

5-(bromomethyl)-3-ethyloxolan-3-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 2090529-04-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The compound’s molecular structure comprises an oxolane ring substituted with a bromomethyl group and an ethyloxyl moiety, making it a versatile intermediate for constructing more complex molecules.

The bromomethyl functional group attached to the oxolane ring provides a reactive site for further chemical modifications, such as nucleophilic substitution reactions, which are widely employed in the synthesis of pharmaceuticals and agrochemicals. Meanwhile, the ethyloxyl substituent contributes to the compound’s solubility and reactivity, enabling its use in various organic transformations. These characteristics make 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the exploration of oxolane derivatives due to their diverse biological activities. Studies have demonstrated that oxolane-based compounds exhibit properties ranging from antimicrobial to anti-inflammatory effects. The presence of the bromomethyl group in 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol enhances its potential as a precursor for bioactive molecules by facilitating the introduction of various pharmacophores. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity to biological targets, thereby improving drug efficacy.

One of the most compelling aspects of 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol, scientists have been able to create novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies, highlighting the compound’s significance in oncology research.

The synthesis of 5-(bromomethyl)-3-ethyloxolan-3-ylmethanol involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of the oxolane ring, followed by functionalization with the bromomethyl and ethyloxyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the compound’s importance as a material for advanced chemical synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(bromomethyl)-3-ethyloxlan-3-ylmethanol’s reactivity and applications. Molecular modeling studies have revealed insights into how different substituents influence its interaction with biological targets. This computational approach has accelerated the discovery process by allowing researchers to predict the behavior of potential drug candidates before conducting experimental validation. Such innovations are critical in modern drug discovery pipelines, where efficiency and precision are paramount.

The pharmaceutical industry has also recognized the potential of 5-(bromomethyl)-3-ethyloxlan-3-ylmethanol as a scaffold for developing treatments against neurological disorders. Oxolane derivatives have been investigated for their ability to cross the blood-brain barrier, making them attractive candidates for central nervous system (CNS) therapies. By incorporating this compound into drug design strategies, researchers aim to create molecules that can modulate neurotransmitter systems without significant side effects.

Another area where 5-(bromomethyl)-3-ethyloxlan-3-ylmethanol has made an impact is in materials science. The unique properties of oxolane-based compounds have led to their exploration as components in advanced polymers and coatings. These materials exhibit enhanced durability and chemical resistance, making them suitable for industrial applications. The reactivity introduced by the bromomethyl group allows for further functionalization, enabling the creation of tailored materials with specific properties.

In conclusion, 5-(bromomethyl)-3-ethyloxlan-3-ylmethanol (CAS No. 2090529-04-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features make it an excellent candidate for synthetic chemistry, pharmaceutical development, and materials science research. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and technological innovation.